Cas no 81403-80-7 (Alfuzosin)

Alfuzosin structure
Alfuzosin structure
Product Name:Alfuzosin
CAS No:81403-80-7
MF:C19H27N5O4
MW:389.44878411293
MDL:MFCD00865792
CID:60332
PubChem ID:2092
Update Time:2024-10-27

Alfuzosin Chemical and Physical Properties

Names and Identifiers

    • Alfuzosin
    • 2-Furancarboxamide, N-[3-[(4-amino-6,7-dimethoxy-2-quinazolinyl)methylamino]propyl]tetrahydro-
    • SL 77499
    • Afluzosin
    • ALFUZOCIN
    • ALFUZOSIN HYDROCLORIDE
    • ALFUZOSINE
    • Alfuzosion
    • N-[3-[(4-Amino-6,7-dimethoxy-quinazolin-2-yl)methylamino]propyl]tetrahydrofuran-2-carboxamide
    • 2-FURANCARBOXAMIDE, (+/-)-N-(3-((4-AMINO-6,7-DIMETHOXY-2-QUINAZOLINYL)METHYLAMINO)PROPYL)TETRAHYDRO-
    • N-[3-[(4-amino-6,7-dimethoxy-quinazolin-2-yl)-methyl-amino]propyl]tetrahydrofuran-2-carboxamide;Alfuzosin
    • Alfusosine
    • NCGC00095152-19
    • BA164145
    • MLS006011887
    • Alfuzosinum (Latin)
    • Prestwick1_000322
    • BRD-A09056319-003-03-6
    • HMS3369K03
    • SBI-0206735.P001
    • F84998
    • NSC760065
    • DB00346
    • Alfuzosin- Bio-X
    • Alfuzosina
    • Alfuzosin (INN)
    • N-[3-[(4-amino-6,7-dimethoxyquinazolin-2-yl)-methylamino]propyl]oxolane-2-carboxamide
    • D07124
    • Prestwick3_000322
    • N-[3-[(4-amino-6,7-dimethoxy-2-quinazolinyl)methylamino]propyl]tetrahydro-2-furancarboxamide
    • KBioGR_001616
    • NCGC00095152-01
    • Pharmakon1600-01505263
    • 2-Furancarboxamide, N-(3-((4-amino-6,7-dimethoxy-2-quinazolinyl)methylamino)propyl)tetrahydro-
    • MLS001424027
    • ALFUZOSIN [VANDF]
    • (+-)-N-(3-((4-amino-6,7-dimethoxy-2-quinazolinyl)methylamino)propyl)tetrahydro-2-furamide
    • SDCCGSBI-0206735.P002
    • Alfuzosina [Spanish]
    • Spectrum4_001208
    • alphuzosine
    • N-(3-((4-amino-6,7-dimethoxy-quinazolin-2-yl)- methyl-amino)propyl) tetrahydrofuran- 2-carboxamide
    • alfusozine
    • SL-7749910
    • HMS1922P11
    • SPBio_002244
    • HY-B0192
    • Prestwick0_000322
    • HMS2235O22
    • NSC-760065
    • HMS2051I10
    • NS00000621
    • n-(3-((4-amino-6,7-dimethoxyquinazolin-2-yl)(methyl)amino)propyl)tetrahydrofuran-2-carboxamide
    • Alfuzosine [French]
    • Q2736873
    • Xatral
    • SL 77-499
    • HSDB 7290
    • AB00514667_12
    • CHEBI:51141
    • 90347YTW5F
    • SPECTRUM1505263
    • (+/-)-N-(3-((4-AMINO-6,7-DIMETHOXYQUINAZOLIN-2-YL)(METHYL)AMINO)PROPYL)TETRAHYDROFURAN-2-CARBOXAMIDE
    • MFCD00865792
    • ALFUZOSIN [HSDB]
    • SMR000466340
    • AB00514667-10
    • NC00109
    • BRD-A09056319-001-05-5
    • AB00514667_11
    • N-{3-[(4-imino-6,7-dimethoxy-3,4-dihydroquinazolin-2-yl)(methyl)amino]propyl}oxolane-2-carboximidic acid
    • L001317
    • HMS3886O22
    • EN300-19766666
    • BDBM50033110
    • FT-0630891
    • N1-(4-amino-6,7-dimethoxyquinazol-2-yl)-N1-methyl-N2-(tetrahydrofuroyl-2)-propylenediamine
    • ALFUZOSIN [MI]
    • AB00514667
    • NCGC00095152-04
    • N-[3-[(4-amino-6,7-dimethoxy-quinazolin-2-yl)- methyl-amino]propyl] tetrahydrofuran- 2-carboxamide
    • MS-26479
    • HMS2093O06
    • GTPL7109
    • ALFUZOSIN [INN]
    • 81403-80-7
    • SR-01000759345-4
    • HMS3749I05
    • Spectrum3_001063
    • Alfuzosinum
    • N-{3-[(4-amino-6,7-dimethoxyquinazolin-2-yl)(methyl)amino]propyl}tetrahydrofuran-2-carboxamide
    • NCGC00095152-05
    • DTXCID6028105
    • Spectrum2_000505
    • N-(3-((4-Amino-6,7-dimethoxy-2-quinazolinyl)methylamino)propyl)tetrahydro-2-furancarboxamide
    • DTXSID6048549
    • CCG-39585
    • SPBio_000429
    • N-(3-((4-amino-6,7-dimethoxyquinazolin-2-yl)
    • KBio3_001866
    • Xatral (TN)
    • 1100050-87-0
    • SR-01000759345
    • AKOS005574697
    • Alfuzosinum [Latin]
    • Prestwick2_000322
    • HMS3393I10
    • MLS000759449
    • NSC 760065
    • 2-Furancarboxamide,N-[3-[(4-amino-6,7-dimethoxy-2-quinazolinyl)methylamino]propyl]tetrahydro-
    • NCGC00095152-02
    • NCGC00095152-07
    • Alfuzosin [INN:BAN]
    • A840122
    • CCG-100859
    • G04CA01
    • N-{3-[(4-amino-6,7-dimethoxyquinazolin-2-yl)(methyl)amino]propyl}oxolane-2-carboxamide
    • (methyl)amino)propyl)tetrahydrofuran-2-carboxamide
    • BPBio1_000357
    • UNII-90347YTW5F
    • SCHEMBL34477
    • NCGC00095152-03
    • AB00514667-09
    • ALFLUZOCIN
    • AB00514667-07
    • CHEMBL709
    • BSPBio_002646
    • Spectrum5_000817
    • ALFUZOSIN [WHO-DD]
    • BSPBio_000323
    • ALFLUZOSIN
    • s5766
    • (+/-)-N-[3-[(4-amino-6,7-dimethoxy-2-quinazolinyl)methylamino]propyl]tetrahydro-2-furamide
    • BRD-A09056319-001-02-2
    • N-[3-[(4-Amino-6,7-dimethoxy-2-quinazolinyl)methylamino]propyl]tetrahydro-2-furancarboxamide (ACI)
    • N-[3-[N-(4-Amino-6,7-dimethoxyquinazolin-2-yl)-N-(methyl)amino]propyl]tetrahydrofuran-2-carboxamide
    • SL 77499-10
    • BRD-A09056319-003-07-7
    • BRD-A09056319-003-08-5
    • STK643675
    • DB-056523
    • MDL： MFCD00865792
    • Inchi： 1S/C19H27N5O4/c1-24(8-5-7-21-18(25)14-6-4-9-28-14)19-22-13-11-16(27-3)15(26-2)10-12(13)17(20)23-19/h10-11,14H,4-9H2,1-3H3,(H,21,25)(H2,20,22,23)
    • InChI Key： WNMJYKCGWZFFKR-UHFFFAOYSA-N
    • SMILES： O=C(C1CCCO1)NCCCN(C)C1N=C2C(C=C(C(=C2)OC)OC)=C(N)N=1

Computed Properties

  • Exact Mass: 389.20600
  • Monoisotopic Mass: 389.206304
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: White crystal powder
  • Density: 1.272
  • Melting Point: 183-186°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.62
  • PSA: 111.83000
  • LogP: 2.32280

Alfuzosin Security Information

Alfuzosin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
DC Chemicals
DC9334-100 mg
Alfuzosin
 81403-80-7 >98%
100mg
 $200.0 2022-03-01
DC Chemicals
DC9334-250 mg
Alfuzosin
 81403-80-7 >98%
250mg
 $400.0 2022-03-01
DC Chemicals
DC9334-1 g
Alfuzosin
 81403-80-7 >98%
1g
 $800.0 2022-03-01
TRC
A215435-100mg
Alfuzosin
 81403-80-7
100mg
 $ 167.00 2023-09-09
TRC
A215435-250mg
Alfuzosin
 81403-80-7
250mg
 $ 333.00 2023-09-09
TRC
A215435-500mg
Alfuzosin
 81403-80-7
500mg
 $ 535.00 2023-09-09
MedChemExpress
HY-B0192-10mM*1mLinDMSO
Alfuzosin
 81403-80-7 99.67%
10mM*1mLinDMSO
 ￥785 2022-03-28
MedChemExpress
HY-B0192-10mg
Alfuzosin
 81403-80-7 99.96%
10mg
 ￥500 2025-04-16
MedChemExpress
HY-B0192-50mg
Alfuzosin
 81403-80-7 99.96%
50mg
 ￥1500 2025-04-16
S e l l e c k ZHONG GUO
S5766-25mg
Alfuzosin
 81403-80-7 99.74%
25mg
 ¥794.75 2023-11-28

Alfuzosin Production Method

Production Method 1

81403-80-7 81403-80-7
Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Phosphorus oxychloride ;  overnight, reflux; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 10, 0 °C
2.1 -
Reference
Combining Isocyanides with Carbon Dioxide in Palladium-Catalyzed Heterocycle Synthesis: N3-Substituted Quinazoline-2,4(1H,3H)-diones via a Three-Component Reaction
Mampuys, Pieter; et al, ACS Catalysis, 2017, 7(8), 5549-5556

Production Method 2

23680-84-4 23680-84-4
81403-67-0 81403-67-0
81403-80-7 81403-80-7
Reaction Conditions
Reference
Cobalt-Catalyzed Direct Aminocarbonylation of Ethers: Efficient Access to α-Amide Substituted Ether Derivatives
Wang, Le-Cheng; et al, Angewandte Chemie, 2022, 61(23),

Production Method 3

23680-84-4 23680-84-4
81403-67-0 81403-67-0
81403-80-7 81403-80-7
Reaction Conditions
1.1 Solvents: 2-Methyl-2-butanol ;  rt
1.2 Solvents: Toluene ;  rt
1.3 16 h, 110 °C; 110 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ;  pH 10 - 11
Reference
Chemoselective calcium-catalyzed direct amidation of carboxylic esters
Nguyen, D. Thao; et al, RSC Advances, 2015, 5(95), 77658-77661

Production Method 4

27631-29-4 27631-29-4
81403-80-7 81403-80-7
Reaction Conditions
Reference
Combining Isocyanides with Carbon Dioxide in Palladium-Catalyzed Heterocycle Synthesis: N3-Substituted Quinazoline-2,4(1H,3H)-diones via a Three-Component Reaction
Mampuys, Pieter; et al, ACS Catalysis, 2017, 7(8), 5549-5556

Production Method 5

6291-84-5 6291-84-5
81403-80-7 81403-80-7
Reaction Conditions
1.1 Reagents: tert-Butyl peroxide Catalysts: 6,6′-Dimethyl-2,2′-bipyridine ,  Cobalt(II) acetylacetonate Solvents: Tetrahydrofuran ;  24 h, 60 bar, 120 °C
2.1 -
Reference
Cobalt-Catalyzed Direct Aminocarbonylation of Ethers: Efficient Access to α-Amide Substituted Ether Derivatives
Wang, Le-Cheng; et al, Angewandte Chemie, 2022, 61(23),

Production Method 6

37443-42-8 37443-42-8
6291-84-5 6291-84-5
81403-80-7 81403-80-7
Reaction Conditions
1.1 Catalysts: Calcium iodide Solvents: Toluene ;  1 h, rt
2.1 Solvents: 2-Methyl-2-butanol ;  rt
2.2 Solvents: Toluene ;  rt
2.3 16 h, 110 °C; 110 °C → rt
2.4 Reagents: Sodium bicarbonate Solvents: Water ;  pH 10 - 11
Reference
Chemoselective calcium-catalyzed direct amidation of carboxylic esters
Nguyen, D. Thao; et al, RSC Advances, 2015, 5(95), 77658-77661

Alfuzosin Raw materials

Alfuzosin Preparation Products

Alfuzosin Related Literature

Related Categories

81403-80-7 (Alfuzosin) Related Products

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent